rac 3-Hydroxyisobutyric Acid
rac 3-Hydroxyisobutyric Acid
3-hydroxyisobutyric acid is a 4-carbon, branched hydroxy fatty acid and intermediate in the metabolism of valine. It derives from a propionic acid. It is a conjugate acid of a 3-hydroxyisobutyrate.
3-Hydroxy-2-isobutyrate, also known as hiba or 3-hydroxyisobutyric acid, belongs to the class of organic compounds known as beta hydroxy acids and derivatives. Beta hydroxy acids and derivatives are compounds containing a carboxylic acid substituted with a hydroxyl group on the C3 carbon atom. 3-Hydroxy-2-isobutyrate is soluble (in water) and a weakly acidic compound (based on its pKa). Within the cell, 3-hydroxy-2-isobutyrate is primarily located in the mitochondria and cytoplasm. 3-Hydroxy-2-isobutyrate can be biosynthesized from propionic acid.
3-Hydroxy-2-isobutyrate, also known as hiba or 3-hydroxyisobutyric acid, belongs to the class of organic compounds known as beta hydroxy acids and derivatives. Beta hydroxy acids and derivatives are compounds containing a carboxylic acid substituted with a hydroxyl group on the C3 carbon atom. 3-Hydroxy-2-isobutyrate is soluble (in water) and a weakly acidic compound (based on its pKa). Within the cell, 3-hydroxy-2-isobutyrate is primarily located in the mitochondria and cytoplasm. 3-Hydroxy-2-isobutyrate can be biosynthesized from propionic acid.
Brand Name:
Vulcanchem
CAS No.:
2068-83-9
VCID:
VC0026125
InChI:
InChI=1S/C4H8O3/c1-3(2-5)4(6)7/h3,5H,2H2,1H3,(H,6,7)
SMILES:
CC(CO)C(=O)O
Molecular Formula:
C4H8O3
Molecular Weight:
104.1 g/mol
rac 3-Hydroxyisobutyric Acid
CAS No.: 2068-83-9
Reference Standards
VCID: VC0026125
Molecular Formula: C4H8O3
Molecular Weight: 104.1 g/mol
| CAS No. | 2068-83-9 |
|---|---|
| Product Name | rac 3-Hydroxyisobutyric Acid |
| Molecular Formula | C4H8O3 |
| Molecular Weight | 104.1 g/mol |
| IUPAC Name | 3-hydroxy-2-methylpropanoic acid |
| Standard InChI | InChI=1S/C4H8O3/c1-3(2-5)4(6)7/h3,5H,2H2,1H3,(H,6,7) |
| Standard InChIKey | DBXBTMSZEOQQDU-UHFFFAOYSA-N |
| SMILES | CC(CO)C(=O)O |
| Canonical SMILES | CC(CO)C(=O)O |
| Description | 3-hydroxyisobutyric acid is a 4-carbon, branched hydroxy fatty acid and intermediate in the metabolism of valine. It derives from a propionic acid. It is a conjugate acid of a 3-hydroxyisobutyrate. 3-Hydroxy-2-isobutyrate, also known as hiba or 3-hydroxyisobutyric acid, belongs to the class of organic compounds known as beta hydroxy acids and derivatives. Beta hydroxy acids and derivatives are compounds containing a carboxylic acid substituted with a hydroxyl group on the C3 carbon atom. 3-Hydroxy-2-isobutyrate is soluble (in water) and a weakly acidic compound (based on its pKa). Within the cell, 3-hydroxy-2-isobutyrate is primarily located in the mitochondria and cytoplasm. 3-Hydroxy-2-isobutyrate can be biosynthesized from propionic acid. |
| Synonyms | 3-Hydroxy-2-methylpropanoic Acid; β-Hydroxyisobutyric Acid; 2-(Hydroxymethyl)propionic Acid; 2-Methyl-3-hydroxypropanoic Acid; 2-Methyl-3-hydroxypropionic Acid; DL-3-Hydroxyisobutyric Acid; _x000B_ |
| PubChem Compound | 87 |
| Last Modified | Nov 11 2021 |
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